Cas no 89655-33-4 (Propanoic acid, 2-(4-tert-hexylphenoxy)-)

Propanoic acid, 2-(4-tert-hexylphenoxy)- structure
89655-33-4 structure
Product Name:Propanoic acid, 2-(4-tert-hexylphenoxy)-
CAS No:89655-33-4
MF:C15H22O3
MW:250.333384990692
CID:593234
PubChem ID:14670857
Update Time:2025-04-19

Propanoic acid, 2-(4-tert-hexylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-(4-tert-hexylphenoxy)-
    • 2-[4-(2-methylpentan-2-yl)phenoxy]propanoic acid
    • 89655-33-4
    • DTXSID60562851
    • Inchi: 1S/C15H22O3/c1-5-10-15(3,4)12-6-8-13(9-7-12)18-11(2)14(16)17/h6-9,11H,5,10H2,1-4H3,(H,16,17)
    • InChI Key: HSLIGJKSNTXBPF-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)O)C)C1C=CC(=CC=1)C(C)(C)CCC

Computed Properties

  • Exact Mass: 250.15689456g/mol
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 46.5Ų
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